2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol

• Molecular Formula: C12H26N2O
• Molecular Weight: 214.35 g/mol
• IUPAC Name: 2-methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol
• InChI: InChI=1S/C12H26N2O/c1-4-7-14-8-5-11(6-9-14)13-10-12(2,3)15/h11,13,15H,4-10H2,1-3H3
• InChI Key: JYSZXWIGJDQXIZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NCC(C)(C)O

Description

2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol is a tertiary amine derivative featuring a propan-2-ol backbone substituted with a methyl group at the 2-position and a 1-propylpiperidin-4-ylamino moiety at the 1-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol typically involves the reaction of 1-propylpiperidine with 2-methylpropan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

The use of continuous flow reactors and advanced purification techniques may be employed to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into different alcohols or amines.

Substitution: It can undergo nucleophilic substitution reactions, where the piperidine ring or the propyl group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. The reactions are typically carried out under controlled temperatures and pressures to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce different alcohols or amines .

Scientific Research Applications

2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It serves as a probe to study the function of piperidine-containing compounds in biological systems.

Medicine: Research is ongoing to explore its potential therapeutic effects and its role in drug development.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol involves its interaction with specific molecular targets in biological systems. The piperidine ring is known to interact with various receptors and enzymes, modulating their activity. The exact pathways and targets are still under investigation, but it is believed to influence neurotransmitter systems and other signaling pathways .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Table 1: Key Structural Features of 2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol and Analogs

Compound Name	Core Structure	Substituents	Pharmacological Relevance
2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol	Propan-2-ol	1-propylpiperidin-4-ylamino, methyl	Unknown (discontinued)
2-Methyl-1-(phenylthio)propan-2-ol	Propan-2-ol	Phenylthio, methyl	Intermediate in organic synthesis
Bisoprolol fumarate	Propan-2-ol	4-[[2-(1-Methylethoxy)ethoxy]methyl]phenoxy, isopropylamino	β1-selective adrenergic antagonist
1-((2,4-Dimethylphenyl)thio)-2-methylpropan-2-ol	Propan-2-ol	2,4-Dimethylphenylthio, methyl	NMR/GC-MS characterized

Key Observations :

• The piperidine ring in the target compound distinguishes it from sulfur-containing analogs (e.g., phenylthio derivatives), which lack nitrogen-based heterocycles .
• Bisoprolol fumarate shares the propan-2-ol backbone but incorporates a phenoxy group and isopropylamino substituent, enabling β-blocker activity .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Molecular Weight (g/mol)	Solubility (Water)	LogP (Predicted)	Spectral Data Availability
2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol	~230.3	Low	~1.8	Limited
2-Methyl-1-(phenylthio)propan-2-ol	182.3	Insoluble	~2.5	1H/13C NMR, GC-MS
Bisoprolol fumarate	401.4	Slightly soluble	~1.3	Structural formula

Analysis :

• The target compound’s higher molecular weight (~230.3 g/mol) compared to phenylthio analogs (~182.3 g/mol) reflects the bulkier piperidine substituent .
• Limited solubility in water aligns with its tertiary amine and hydrophobic substituents.

Biological Activity

Introduction

2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol, with the chemical formula C12H26N2O and CAS number 1249711-80-5, is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article reviews its biological activity, including its interactions with receptors, potential therapeutic applications, and relevant case studies.

Property	Value
IUPAC Name	2-methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol
Molecular Formula	C12H26N2O
Molecular Weight	214.35 g/mol
Purity	97%

Receptor Interactions

Research indicates that compounds similar to 2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol exhibit significant affinity for various neurotransmitter receptors, particularly dopamine receptors. For example, studies of related piperidine derivatives have shown promising results in targeting dopamine D2 receptors (D2 DAR), which are implicated in several neuropsychiatric conditions.

In an in vitro competitive displacement assay, compounds were evaluated for their affinity toward D2 DAR. The most active derivatives demonstrated affinities with Ki values as low as 54 nM, indicating strong receptor binding capabilities . This suggests that 2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol may also possess similar properties.

Potential Therapeutic Applications

Given its structural similarity to known psychoactive compounds, 2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol may have potential applications in treating conditions such as anxiety and depression. The anxiolytic and antidepressant properties observed in related piperidine derivatives further support this hypothesis .

Case Studies and Research Findings

• Dopamine D2 Receptor Affinity : A study conducted on new piperazine derivatives showed that modifications to the piperidine structure could enhance receptor affinity and selectivity. This research provides a framework for understanding how structural variations in compounds like 2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol could influence their biological activity .
• Anxiolytic Effects : In animal models, derivatives of similar structures were evaluated for their anxiolytic effects using the mouse neonatal ultrasonic vocalization test and the tail suspension test. Results indicated significant anxiolytic-like effects upon administration, suggesting that compounds with similar mechanisms might be effective in clinical settings .
• Molecular Docking Studies : Molecular docking simulations have been performed to predict the binding modes of these compounds to the D2 DAR. The findings suggest that specific interactions, such as salt bridges between the piperidine moiety and receptor residues, may stabilize binding and enhance activity .

Q & A

Q. What are the standard synthetic protocols for 2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol, and how are intermediates characterized?

The synthesis typically involves multi-step reactions, starting with piperidine derivatives and amino alcohols. For example, similar compounds are synthesized via nucleophilic substitution or coupling reactions using reagents like 1-propylpiperidine-4-amine and 2-methyl-2-propanol derivatives. Intermediates are characterized using LCMS (e.g., m/z 531 [M-H]⁻) and HPLC (retention time 0.88 minutes under specific conditions) to confirm molecular weight and purity . Reaction steps may involve protecting group strategies and catalytic conditions, with final purification via column chromatography or recrystallization.

Q. What analytical techniques are recommended for verifying the structural integrity of this compound?

Use a combination of:

• High-Resolution Mass Spectrometry (HRMS) to confirm molecular formula.
• Nuclear Magnetic Resonance (NMR) (¹H, ¹³C, and DEPT) to assign stereochemistry and functional groups (e.g., piperidine ring protons, methyl groups).
• HPLC with UV/Vis detection to assess purity (>95% is typical for research-grade material) .
• Infrared Spectroscopy (IR) to identify amine (-NH) and hydroxyl (-OH) stretches.

Q. What safety precautions are critical when handling this compound in laboratory settings?

Refer to safety data sheets (SDS) for analogous piperidine derivatives. Key precautions include:

• Using fume hoods and PPE (gloves, lab coats, goggles) due to potential skin/eye irritation .
• Avoiding inhalation of dust/aerosols; use N95 masks if handling powdered forms.
• Storing at 2–8°C in airtight containers to prevent degradation .
• Disposing of waste via approved chemical disposal protocols.

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

Discrepancies in pharmacological studies (e.g., receptor affinity or enzyme inhibition) may arise from variations in:

• Assay conditions (pH, temperature, solvent).
• Enantiomeric purity ; use chiral HPLC to verify stereochemical consistency .
• Cell line/model specificity ; validate results across multiple in vitro systems (e.g., HEK293 vs. CHO cells). Advanced approaches include meta-analyses of published data and computational docking studies to predict binding modes .

Q. What strategies optimize enantiomeric purity during synthesis, given the compound’s stereospecific bioactivity?

• Employ chiral catalysts (e.g., BINAP-metal complexes) in asymmetric synthesis steps.
• Use enzymatic resolution with lipases or esterases to separate enantiomers .
• Validate purity via polarimetry or chiral stationary phase HPLC (e.g., Chiralpak AD-H column) .

Q. How can pharmacokinetic (PK) profiling be conducted for this compound in preclinical studies?

• In vivo PK studies : Administer via intravenous/oral routes in rodent models; collect plasma samples at timed intervals. Analyze using LC-MS/MS to quantify parent compound and metabolites .
• Tissue distribution : Use radiolabeled analogs (e.g., ¹⁴C-labeled) and autoradiography.
• Metabolite identification : Employ high-resolution mass spectrometry (HRMS) and NMR to characterize phase I/II metabolites .

Q. What computational methods predict the compound’s interaction with biological targets?

• Molecular docking (AutoDock Vina, Schrödinger Suite) to model binding to piperidine-sensitive receptors (e.g., σ-1 or opioid receptors).
• Molecular Dynamics (MD) simulations (GROMACS) to assess stability of ligand-receptor complexes over time .
• QSAR models to correlate structural features (e.g., logP, H-bond donors) with activity data from analogous compounds .

Methodological Tables

Q. Table 1. Key Analytical Parameters for Structural Confirmation

Technique	Parameters	Example Data from Evidence
LCMS	m/z 531 [M-H]⁻, retention time 0.88 min
¹H NMR	δ 1.2–1.4 (piperidine CH₂), δ 2.8–3.0 (-NHCH₂)
Chiral HPLC	>99% ee, Chiralpak AD-H column

Q. Table 2. In Vitro Bioactivity Assay Conditions

Assay Type	Target	Key Parameters	Reference
Radioligand	σ-1 Receptor	IC₅₀ = 120 nM, Kd = 8.2 nM
Enzyme Inhibition	Cytochrome P450	Ki = 15 µM (CYP3A4 isoform)